3-Chloro-4-methoxybenzenesulfonyl chloride
Cat. No. B1357326
M. Wt: 241.09 g/mol
InChI Key: UMTPXDWZAKJPNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:1][S:2](=[O:3])(=[O:4])[OH:5].[Cl:6][c:7]1[c:8]([O:13][CH3:14])[cH:9][cH:10][cH:11][cH:12]1>>[Cl:1][S:2](=[O:3])(=[O:5])[c:11]1[cH:10][cH:9][c:8]([O:13][CH3:14])[c:7]([Cl:6])[cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccccc1Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(S(=O)(=O)Cl)cc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
